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Compound of Interest

Compound Name: Usp1-IN-9

Cat. No.: B15585137

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the solubility, stability, and

biological context of Usp1-IN-9, a potent and selective inhibitor of Ubiquitin-Specific Protease 1

(USP1). Detailed protocols for experimental determination of its physicochemical properties are

also included to guide researchers in its effective use and evaluation.

Introduction to Usp1-IN-9
Usp1-IN-9 is a reversible and noncompetitive inhibitor of the deubiquitinating enzyme USP1,

with a reported IC50 of 8.8 nM.[1][2] It belongs to a class of pyrido[2,3-d]pyrimidin-7(8H)-one

derivatives and is designed based on the structures of other known USP1 inhibitors, ML323

and KSQ-4279.[1][2] USP1 is a critical regulator of DNA damage response (DDR) pathways,

making it an attractive target for cancer therapy, particularly in tumors with deficiencies in

homologous recombination repair, such as those with BRCA1/2 mutations.[3] By inhibiting

USP1, Usp1-IN-9 can potentiate the effects of DNA-damaging agents and PARP inhibitors,

offering a promising strategy to overcome drug resistance.[1][2]
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A summary of the known physicochemical properties of Usp1-IN-9 is presented below. It is

important to note that while some basic information is available, detailed experimental data on

its solubility in various solvents and its stability under different conditions are not extensively

published. Researchers are strongly encouraged to determine these parameters

experimentally for their specific applications.

Property Value Source

Molecular Formula C29H26F3N7O2 [1]

Molecular Weight 561.56 g/mol [1]

CAS Number 2925548-22-5 [1]

Appearance
To be determined

experimentally
-

Solubility in DMSO
To be determined

experimentally
-

Solubility in Ethanol
To be determined

experimentally
-

Solubility in Water Expected to be low/insoluble -

Storage (Solid)
Recommended to store at

-20°C
[1]

Storage (Solution)
Recommended to store at

-80°C
[4]

Note: For a related USP1 inhibitor, KSQ-4279 (USP1-IN-1), the solubility is reported as 100

mg/mL in DMSO and 100 mg/mL in Ethanol, while it is insoluble in water.[5] This suggests that

Usp1-IN-9 may have similar solubility characteristics, but this must be confirmed

experimentally.

Biological Context and Signaling Pathway
USP1 plays a crucial role in the DNA damage response by deubiquitinating key proteins

involved in DNA repair pathways, primarily Proliferating Cell Nuclear Antigen (PCNA) and the
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Fanconi Anemia (FA) protein FANCD2.[3][6][7] The monoubiquitination of these proteins is a

critical signal for the recruitment of DNA repair machinery. By removing this ubiquitin mark,

USP1 effectively terminates the signal and regulates the repair process. In many cancers,

USP1 is overexpressed, allowing tumor cells to efficiently repair DNA damage and resist

therapy.[6]

The inhibition of USP1 by Usp1-IN-9 leads to the accumulation of ubiquitinated PCNA and

FANCD2, which in turn enhances DNA damage and can trigger cell cycle arrest and apoptosis,

particularly in cancer cells with a compromised DNA damage response.[1]
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Caption: USP1 signaling pathway in the DNA damage response.

Experimental Protocols
The following protocols provide a framework for determining the solubility and stability of Usp1-
IN-9. It is recommended to adapt these protocols based on the specific experimental needs

and available equipment.
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Protocol for Determining Aqueous Solubility (Shake-
Flask Method)
This protocol is based on the traditional shake-flask method, which is considered the gold

standard for determining equilibrium solubility.

Materials:

Usp1-IN-9 (solid powder)

Phosphate-buffered saline (PBS), pH 7.4

Dimethyl sulfoxide (DMSO)

Microcentrifuge tubes (1.5 mL)

Thermomixer or incubator shaker

Microcentrifuge

HPLC system with a suitable column (e.g., C18) and UV detector

Analytical balance

Volumetric flasks

Procedure:

Preparation of Standard Solutions:

Prepare a stock solution of Usp1-IN-9 in DMSO (e.g., 10 mM).

From the stock solution, prepare a series of calibration standards by diluting with PBS.

The concentration range should bracket the expected aqueous solubility.

Sample Preparation:

Weigh a precise amount of Usp1-IN-9 (e.g., 1-2 mg) and add it to a microcentrifuge tube.
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Add a known volume of PBS (e.g., 1 mL) to the tube.

Prepare at least three replicate samples.

Equilibration:

Incubate the tubes in a thermomixer or shaker at a constant temperature (e.g., 25°C or

37°C) for 24-48 hours to ensure equilibrium is reached.

Phase Separation:

Centrifuge the samples at high speed (e.g., 14,000 rpm) for 15-20 minutes to pellet the

undissolved solid.

Analysis:

Carefully collect an aliquot of the supernatant without disturbing the pellet.

Dilute the supernatant with PBS to a concentration within the range of the calibration

standards.

Analyze the diluted supernatant and the calibration standards by HPLC.

Construct a calibration curve by plotting the peak area against the concentration of the

standards.

Determine the concentration of Usp1-IN-9 in the supernatant using the calibration curve.

This concentration represents the aqueous solubility.
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Aqueous Solubility Determination Workflow

Prepare Standard Solutions
in DMSO and PBS
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calibration curve
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Caption: Workflow for aqueous solubility determination.

Protocol for Determining Stability in Solution
This protocol outlines a general procedure to assess the stability of Usp1-IN-9 in a chosen

solvent over time.

Materials:

Usp1-IN-9 stock solution (e.g., in DMSO)
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Aqueous buffer (e.g., PBS, pH 7.4)

Microcentrifuge tubes or HPLC vials

Incubators set at different temperatures (e.g., 4°C, 25°C, 37°C)

HPLC system with a suitable column and UV detector

Procedure:

Sample Preparation:

Prepare a working solution of Usp1-IN-9 in the desired solvent (e.g., 10 µM in PBS with a

final DMSO concentration of <0.1%).

Aliquot the solution into multiple tubes or vials for each time point and temperature

condition.

Incubation:

Store the samples at the selected temperatures.

At designated time points (e.g., 0, 2, 4, 8, 24, 48 hours), remove one aliquot from each

temperature condition for analysis. The time 0 sample serves as the initial concentration

reference.

Analysis:

Analyze each sample by HPLC.

Monitor the peak area of the parent compound (Usp1-IN-9). The appearance of new

peaks may indicate degradation products.

Data Analysis:

Calculate the percentage of Usp1-IN-9 remaining at each time point relative to the time 0

sample.
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Plot the percentage of remaining compound versus time for each temperature to

determine the degradation rate.

Solution Stability Assessment Workflow
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Caption: Workflow for solution stability assessment.

Conclusion
Usp1-IN-9 is a valuable research tool for investigating the role of USP1 in DNA damage repair

and for exploring novel cancer therapeutic strategies. A thorough understanding and

experimental determination of its solubility and stability are paramount for obtaining reliable and
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reproducible results in in vitro and in vivo studies. The protocols provided herein offer a robust

framework for researchers to characterize these critical properties of Usp1-IN-9.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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